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Compound of Interest

Compound Name: (S)-Desmethyl Doxylamine

Cat. No.: B15289076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of the first-

generation antihistamine Doxylamine and its principal metabolite, (S)-Desmethyl Doxylamine.

Understanding the absorption, distribution, metabolism, and excretion of these compounds is

crucial for optimizing therapeutic efficacy and safety in drug development. This document

summarizes key pharmacokinetic data from published studies, outlines experimental

methodologies, and visualizes metabolic and experimental pathways.

Pharmacokinetic Data Summary
Doxylamine undergoes N-dealkylation in the liver to form its primary active metabolites, N-

desmethyldoxylamine and N,N-didesmethyldoxylamine.[1] While extensive pharmacokinetic

data is available for the parent drug, Doxylamine, detailed comparative data for its metabolites,

including (S)-Desmethyl Doxylamine, in humans is limited in the available literature. The

following table summarizes the key pharmacokinetic parameters for Doxylamine based on

studies in healthy human volunteers.
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Pharmacokinetic
Parameter

Doxylamine
(S)-Desmethyl
Doxylamine

Reference(s)

Maximum Plasma

Concentration (Cmax)
61.94 - 137.9 ng/mL Data not available [2][3][4]

Time to Cmax (Tmax) 1.5 - 2.5 hours Data not available [2][5]

Area Under the Curve

(AUC)

817.33 - 1746.97

ng·h/mL
Data not available [2][6]

Elimination Half-life

(t½)
10 - 12 hours Data not available [5][6]

Note: The Cmax and AUC values for Doxylamine vary depending on the administered dose

and study population. The data for (S)-Desmethyl Doxylamine is not readily available in

published human studies. A study in rhesus monkeys indicated that the rate of plasma

elimination of both doxylamine and its demethylated metabolite, desmethyldoxylamine, was

slower in a high-dose group, confirming the presence and clearance of the metabolite in

plasma.[7]

Metabolic Pathway of Doxylamine
Doxylamine is primarily metabolized in the liver by cytochrome P450 enzymes, specifically

CYP2D6, CYP1A2, and CYP2C9.[5] The major metabolic pathway involves N-demethylation to

form N-desmethyldoxylamine and subsequently N,N-didesmethyldoxylamine.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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